Cas no 274-87-3 (Tetrazolo1,5-APyridine)

• Product Name: Tetrazolo1,5-APyridine
• CAS No: 274-87-3
• MF: C₅H₄N₄
• MW: 120.112059593201
• MDL: MFCD00829444
• CID: 257970
• PubChem ID: 136089
• Update Time: 2025-07-01

Tetrazolo1,5-APyridine Chemical and Physical Properties

Names and Identifiers

• Tetrazolo[1,5-a]pyridine
• NSC109852
• NSC838
• Pyridotetrazole
• SBB040101
• SureCN114037
• SureCN624813
• Tetraazainden
• tetraazaindene
• Tetrazolo(1,5-a)pyridine
• tetrazolo[1,5-a]pyridin
• tetrazolo< 1,5-a> pyridine
• tetrazolopyridin
• 1,2,3,3a-Tetraaza-3aH-indene
• [1,2,3,4]tetraazolo[1,5-a]pyridine
• AK121984
• Tetraazolo[1,5-a]pyridine
• {Tetrazolo[1,5-a]pyridine}
• 4H-tetrazolo[1,5-a]pyridine
• FCH918834
• AX8240508
• 4-hydro-1,2,3,4-tetraazolo[1,5-a]pyridine
• InChI=1/C5H4N4/c1-2
• DS-6411
• NSC-838
• NSC 109852
• 274-87-3
• InChI=1/C5H4N4/c1-2-4-9-5(3-1)6-7-8-9/h1-4
• tetrazolo[1, 5-a]pyridine
• [1,2,3,4]tetrazolo[1,5-a]pyridine
• A913296
• NSC 838
• SY021967
• MFCD00829444
• DTXSID00181823
• EN300-3445781
• AKOS000271662
• NSC-109852
• F31425
• SCHEMBL114037
• CS-0044087
• DB-222215
• Tetrazolo1,5-APyridine

• MDL： MFCD00829444
• Inchi： 1S/C5H4N4/c1-2-4-9-5(3-1)6-7-8-9/h1-4H
• InChI Key： BPDSGGQFORKTMY-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NN=N2

Computed Properties

• Exact Mass: 120.04372
• Monoisotopic Mass: 120.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.48
• Refractive Index: 1.772
• PSA: 43.08
• LogP: 0.12430

Tetrazolo1,5-APyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Tetrazolo1,5-APyridine

Introduction to Tetrazolo1,5-APyridine (CAS No. 274-87-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

Tetrazolo1,5-APyridine, identified by the chemical identifier CAS No. 274-87-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile biological activities. This compound belongs to the class of tetrazole-pyridine hybrids, which are known for their potential in drug discovery and development. The structural motif of Tetrazolo1,5-APyridine combines the nitrogen-rich tetrazole ring with the electron-deficient pyridine ring, creating a scaffold that is highly conducive to interactions with biological targets such as enzymes and receptors.

The synthesis of Tetrazolo1,5-APyridine involves a multi-step process that typically begins with the functionalization of a pyridine precursor followed by the introduction of a tetrazole ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. The ability to modify the structure of Tetrazolo1,5-APyridine allows chemists to explore a wide range of derivatives with tailored biological properties, enhancing its utility in pharmaceutical applications.

One of the most compelling aspects of Tetrazolo1,5-APyridine is its demonstrated ability to modulate various biological pathways. Studies have shown that this compound exhibits inhibitory effects on several key enzymes involved in inflammation, cancer, and neurodegenerative diseases. For instance, research has highlighted its potential as an anti-inflammatory agent by targeting cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators. Additionally, preclinical studies have suggested that derivatives of Tetrazolo1,5-APyridine may have therapeutic benefits in oncology by inhibiting tyrosine kinases and other cancer-related enzymes.

The pharmacological activity of Tetrazolo1,5-APyridine is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system (CNS) disorders. Recent investigations have explored its potential in mitigating neuroinflammation and protecting against oxidative stress, which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. The compound's dual functionality—interacting with both enzymatic and cellular targets—provides a multifaceted approach to therapeutic intervention.

In addition to its pharmaceutical applications, Tetrazolo1,5-APyridine has shown promise in material science and catalysis. Its unique electronic properties make it an attractive candidate for designing novel organic semiconductors and catalysts. Researchers have demonstrated its use in creating light-emitting diodes (LEDs) and organic photovoltaic cells, where its ability to absorb light across a broad spectrum enhances efficiency. Furthermore, its role as a ligand in transition metal catalysis has been explored, leading to the development of more efficient synthetic routes for complex organic molecules.

The growing interest in Tetrazolo1,5-APyridine has spurred numerous collaborative research initiatives aimed at uncovering new applications and improving existing synthetic methods. Academic institutions and pharmaceutical companies are actively investigating this compound as part of broader efforts to develop innovative treatments for human diseases. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly identify promising derivatives of Tetrazolo1,5-APyridine with enhanced efficacy and reduced toxicity.

As our understanding of the molecular mechanisms underlying various diseases continues to evolve, compounds like Tetrazolo1,5-APyridine are expected to play an increasingly significant role in therapeutic development. Their unique structural features and biological activities make them valuable tools for exploring new treatment strategies across multiple therapeutic areas. With ongoing research efforts focused on optimizing their pharmacological properties and expanding their applications, Tetrazolo1,5-APyridine (CAS No. 274-87-3) is poised to remain at the forefront of chemical biology and medicinal chemistry in the coming years.